Cas no 2022342-19-2 (4-2-(aminomethyl)azetidin-1-yl-1lambda6-thiane-1,1-dione)

• Product Name: 4-2-(aminomethyl)azetidin-1-yl-1lambda6-thiane-1,1-dione
• CAS No: 2022342-19-2
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 6493057
• PubChem ID: 165522139
• Update Time: 2025-05-19

4-2-(aminomethyl)azetidin-1-yl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(aminomethyl)azetidin-1-yl-1lambda6-thiane-1,1-dione
• 4-[2-(aminomethyl)azetidin-1-yl]-1lambda6-thiane-1,1-dione
• EN300-1280744
• 2022342-19-2

• Inchi： 1S/C9H18N2O2S/c10-7-9-1-4-11(9)8-2-5-14(12,13)6-3-8/h8-9H,1-7,10H2
• InChI Key： QVWGOJJYBCJWOV-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCC1CN)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-2-(aminomethyl)azetidin-1-yl-1lambda6-thiane-1,1-dione

4-2-(Aminomethyl)azetidin-1-yl-1λ6-thiane-1,1-dione: A Comprehensive Overview

4-2-(Aminomethyl)azetidin-1-yl-1λ6-thiane-1,1-dione, also known by its CAS number CAS 2022342-19-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane diones, which are known for their diverse biological activities and potential applications in drug design. The molecule's structure features a thiane ring fused with a dione group, along with an azetidine moiety substituted with an aminomethyl group. This combination of functional groups makes it a versatile compound with promising therapeutic potential.

The synthesis of 4-2-(Aminomethyl)azetidin-1-yl-1λ6-thiane-1,1-dione involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of chiral auxiliaries have enabled researchers to achieve higher yields and better control over the stereochemical outcomes. The compound's stability under various reaction conditions has also been extensively studied, making it a valuable building block in medicinal chemistry.

In terms of biological activity, 4-2-(Aminomethyl)azetidin-substituted compounds have shown remarkable potential as inhibitors of key enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can modulate the activity of histone deacetylases (HDACs), which are critical targets in the treatment of cancer and inflammatory diseases. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could serve as a drug delivery agent or a component in targeted therapy.

The pharmacokinetic properties of CAS 2022342-based compounds have been evaluated in preclinical models, revealing favorable absorption and distribution profiles. These findings underscore the compound's suitability for systemic administration and its potential as an orally active drug candidate. Furthermore, recent research has explored the use of this compound as a precursor for generating bioconjugates, which could enhance its bioavailability and reduce off-target effects.

From an environmental standpoint, the degradation pathways of 4-Aminomethylazetidin-containing compounds have been studied to assess their impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its persistence in the environment. This is particularly important for ensuring sustainable practices in pharmaceutical manufacturing and waste management.

In conclusion, 4-Aminomethylazetidin-substituted thiane diones represent a promising class of compounds with diverse applications in drug discovery and development. Their unique chemical properties, coupled with advancements in synthetic methodologies and biological evaluation techniques, position them as key players in the ongoing quest for novel therapeutic agents.